Cas no 894-88-2 (3-Methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoline)

3-Methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoline structure
894-88-2 structure
Product Name:3-Methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoline
CAS No:894-88-2
MF:C17H13N3
MW:259.305223226547
CID:1082791
PubChem ID:10869004
Update Time:2025-04-20

3-Methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-phenyl-1H-pyrazolo[3,4-b]quinoline
    • 3-methyl-1-phenylpyrazolo[3,4-b]quinoline
    • DTXSID70446537
    • 894-88-2
    • DB-357142
    • Inchi: 1S/C17H13N3/c1-12-15-11-13-7-5-6-10-16(13)18-17(15)20(19-12)14-8-3-2-4-9-14/h2-11H,1H3
    • InChI Key: VXXHCSZPRKRCKI-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C(=CC3C=CC=CC=3N=2)C(C)=N1

Computed Properties

  • Exact Mass: 259.110947427g/mol
  • Monoisotopic Mass: 259.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 30.7Ų
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